Cas no 690636-04-5 (7-Bromo-2-Phenylthieno3,2-CPyridin-4(5h)-One)

• Product Name: 7-Bromo-2-Phenylthieno3,2-CPyridin-4(5h)-One
• CAS No: 690636-04-5
• MF: C₁₃H₈BrNOS
• MW: 306.17772102356
• MDL: MFCD29044859
• CID: 3043199
• PubChem ID: 18446583
• Update Time: 2025-05-20

7-Bromo-2-Phenylthieno3,2-CPyridin-4(5h)-One Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-phenylthieno[3,2-c]pyridin-4(5H)-one
• 7-Bromo-2-phenyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine
• AS-48573
• SCHEMBL4494878
• 7-bromo-2-phenyl-5h-thieno[3,2-c]pyridin-4-one
• JWHAVYSRYAOUCX-UHFFFAOYSA-N
• DTXSID401250064
• AKOS025396380
• F51335
• 690636-04-5
• MFCD29044859
• 7-Bromo-2-Phenylthieno3,2-CPyridin-4(5h)-One

• MDL： MFCD29044859
• Inchi： 1S/C13H8BrNOS/c14-10-7-15-13(16)9-6-11(17-12(9)10)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： JWHAVYSRYAOUCX-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=C(C3C=CC=CC=3)SC=21)=O

Computed Properties

• Exact Mass: 304.95100g/mol
• Monoisotopic Mass: 304.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.3Ų

Additional information on 7-Bromo-2-Phenylthieno3,2-CPyridin-4(5h)-One

Recent Advances in the Study of 7-Bromo-2-Phenylthieno[3,2-C]Pyridin-4(5H)-One (CAS: 690636-04-5)

The compound 7-Bromo-2-Phenylthieno[3,2-C]Pyridin-4(5H)-One (CAS: 690636-04-5) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, belonging to the thienopyridinone class, has emerged as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. The bromine substitution at the 7-position provides an excellent handle for further functionalization through various cross-coupling reactions, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 7-Bromo-2-Phenylthieno[3,2-C]Pyridin-4(5H)-One showed potent inhibitory activity against several protein kinases involved in cancer progression. The compound's unique thienopyridinone core was found to interact favorably with the ATP-binding sites of these kinases, suggesting its potential as a lead compound for anticancer drug development.

Another significant development comes from recent work in anti-inflammatory drug discovery. A research team at a major pharmaceutical company reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural analogs of 690636-04-5 exhibited strong inhibition of key inflammatory mediators, with improved selectivity profiles compared to existing drugs. The phenyl group at the 2-position appears to play a crucial role in this biological activity.

The compound's physicochemical properties have also been extensively characterized in recent studies. With a molecular weight of 306.18 g/mol and moderate lipophilicity (calculated LogP ~2.5), 7-Bromo-2-Phenylthieno[3,2-C]Pyridin-4(5H)-One demonstrates favorable drug-like properties that make it suitable for further optimization. Stability studies have shown that the compound remains stable under standard storage conditions, which is important for its practical application in drug discovery programs.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that reduces the number of steps and improves overall yield compared to previous methods. This advancement is particularly important for potential large-scale production of drug candidates derived from this scaffold.

Looking forward, researchers are particularly excited about the potential of 690636-04-5 derivatives in addressing drug resistance issues. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that certain modifications to the thienopyridinone core could overcome common resistance mechanisms in both anticancer and antimicrobial applications.

In conclusion, 7-Bromo-2-Phenylthieno[3,2-C]Pyridin-4(5H)-One represents a promising scaffold with diverse therapeutic potential. The recent flurry of research activity surrounding this compound underscores its importance in modern drug discovery efforts, particularly in the areas of oncology and inflammation. As synthetic methods continue to improve and structure-activity relationships become better understood, we can expect to see more drug candidates emerging from this chemical class in the coming years.